![molecular formula C20H19N3O4S2 B268710 N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide](/img/structure/B268710.png)
N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide
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Overview
Description
N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide, also known as FSTL3 inhibitor, is a chemical compound that has recently gained attention in the field of scientific research. This compound is being studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and obesity.
Mechanism of Action
The mechanism of action of N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide involves the inhibition of this compound. This compound is a protein that is overexpressed in many types of cancer and is involved in the regulation of cell growth and survival. By inhibiting this compound, this compound blocks the growth of cancer cells and enhances the effectiveness of chemotherapy drugs. In addition, this compound improves insulin sensitivity and glucose tolerance by regulating the activity of key enzymes involved in glucose metabolism.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. Studies have shown that this compound inhibits the growth of cancer cells by blocking the activity of this compound. In addition, it enhances the effectiveness of chemotherapy drugs by sensitizing cancer cells to the drugs. This compound also improves insulin sensitivity and glucose tolerance by regulating the activity of key enzymes involved in glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide in lab experiments is its ability to inhibit the growth of cancer cells and enhance the effectiveness of chemotherapy drugs. This makes it a promising compound for the development of new cancer treatments. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage and other adverse effects.
Future Directions
There are several future directions for the research on N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide. One direction is the development of new cancer treatments that incorporate this compound. Another direction is the investigation of the compound's potential as a treatment for other diseases, such as diabetes and obesity. In addition, further studies are needed to determine the optimal dosage and potential side effects of this compound.
Synthesis Methods
The synthesis of N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide involves several steps. The first step is the synthesis of 4-methylbenzoyl chloride, which is then reacted with 4-aminobenzenesulfonamide to form N-(4-methylbenzoyl)-4-aminobenzenesulfonamide. This compound is then reacted with furan-2-carboxaldehyde to form this compound.
Scientific Research Applications
N-({4-[(furan-2-ylmethyl)sulfamoyl]phenyl}carbamothioyl)-4-methylbenzamide is being studied for its potential therapeutic applications in various diseases. One of the main areas of research is cancer. Studies have shown that this compound inhibits the growth of cancer cells by blocking the activity of this compound, a protein that is overexpressed in many types of cancer. In addition, this compound has been shown to enhance the effectiveness of chemotherapy drugs.
Another area of research is diabetes. Studies have shown that this compound improves insulin sensitivity and glucose tolerance in animal models of diabetes. This suggests that it may have potential as a treatment for type 2 diabetes.
properties
Molecular Formula |
C20H19N3O4S2 |
---|---|
Molecular Weight |
429.5 g/mol |
IUPAC Name |
N-[[4-(furan-2-ylmethylsulfamoyl)phenyl]carbamothioyl]-4-methylbenzamide |
InChI |
InChI=1S/C20H19N3O4S2/c1-14-4-6-15(7-5-14)19(24)23-20(28)22-16-8-10-18(11-9-16)29(25,26)21-13-17-3-2-12-27-17/h2-12,21H,13H2,1H3,(H2,22,23,24,28) |
InChI Key |
IYUHSJDKDUWYDB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CO3 |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)NCC3=CC=CO3 |
Origin of Product |
United States |
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